2-Amino-2-(2-chloro-3,4-dimethoxyphenyl)acetic acid (H-Phg(2-Cl,3,4-OMe)-OH)

• IUPAC Name: 2-amino-2-(2-chloro-3,4-dimethoxyphenyl)acetic acid
• InChI: InChI=1S/C10H12ClNO4/c1-15-6-4-3-5(8(12)10(13)14)7(11)9(6)16-2/h3-4,8H,12H2,1-2H3,(H,13,14)
• InChI Key: VSMXBLRKRHFBIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(C(=O)O)N)Cl)OC
• Molecular Formula: C10H12ClNO4
• Molecular Weight: 245.66 g/mol

Description

2-Amino-2-(2-chloro-3,4-dimethoxyphenyl)acetic acid (H-Phg(2-Cl,3,4-OMe)-OH) is an organic compound with a molecular formula of C10H11ClO4. It is an aromatic compound that is found in many natural sources, such as plants and animals. This compound has a variety of uses in scientific research and laboratory experiments. It can be used to synthesize other compounds, as a reagent for biochemical and physiological studies, and for medicinal purposes. In

Scientific Research Applications

Metabolite Profiling

• In metabolomics studies, this compound can serve as a biomarker or reference standard. Researchers have used it to identify metabolic pathways and understand the metabolism of related compounds. .

Isochromanone Formation

• When subjected to formaldehyde in the presence of acid, 2-Amino-2-(2-chloro-3,4-dimethoxyphenyl)acetic acid undergoes a reaction to form an isochromanone. .

Fluorescent Derivatives

• Researchers have developed quantitative methods for detecting this compound using fluorescent derivatives. .

Quinoxaline Synthesis

• 2-Chloro-3,4-dimethoxyphenylacetic acid (a precursor to our compound) has been employed in the synthesis of quinoxaline derivatives. These heterocyclic compounds have diverse applications, including antimicrobial and anticancer properties. .